N-{3-[1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}-2-methoxybenzamide

• IUPAC Name: N-[3-[1-(2-bromophenyl)-5-methyltriazol-4-yl]-1,2,4-thiadiazol-5-yl]-2-methoxybenzamide
• InChI: InChI=1S/C19H15BrN6O2S/c1-11-16(23-25-26(11)14-9-5-4-8-13(14)20)17-21-19(29-24-17)22-18(27)12-7-3-6-10-15(12)28-2/h3-10H,1-2H3,(H,21,22,24,27)
• InChI Key: GYHUIJMWOGFZGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC=CC=C2Br)C3=NSC(=N3)NC(=O)C4=CC=CC=C4OC
• Molecular Formula: C19H15BrN6O2S
• Molecular Weight: 471.3 g/mol

Description

The compound contains several functional groups including a 1,2,3-triazole ring, a 1,2,4-thiadiazole ring, a bromophenyl group, and a methoxybenzamide group. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central carbon atoms. The presence of the heterocyclic rings and the bromophenyl group could potentially lead to interesting electronic and steric effects.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the heterocyclic rings and the bromophenyl group. These groups could potentially participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the heterocyclic rings and the bromophenyl group could affect properties such as solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of this compound in biological systems would likely depend on its structure and the specific targets it interacts with. Unfortunately, without more specific information, it’s difficult to predict the exact mechanism of action.

Future Directions

The compound could potentially be investigated for various applications based on its structure and the functional groups it contains. For example, compounds containing 1,2,3-triazole rings have been studied for their potential antimicrobial and antiproliferative activities.